2-(4-Isopropoxybenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-propan-2-yl-2-[(4-propan-2-yloxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H27N3O3S.ClH/c1-12(2)24-10-9-16-17(11-24)28-21(18(16)19(22)25)23-20(26)14-5-7-15(8-6-14)27-13(3)4;/h5-8,12-13H,9-11H2,1-4H3,(H2,22,25)(H,23,26);1H
• InChI Key: CXVXZMVBXKVMQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)OC(C)C.Cl
• Molecular Formula: C21H28ClN3O3S
• Molecular Weight: 438.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an isopropoxy group, a benzamido group, and a tetrahydrothieno[2,3-c]pyridine group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It likely has a complex three-dimensional structure due to the presence of the tetrahydrothieno[2,3-c]pyridine ring system.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the benzamido group could participate in reactions like hydrolysis or condensation, and the pyridine ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors like its molecular structure, polarity, and the nature of its functional groups. These properties could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Mode of Action

Based on its structural similarity to other heterocyclic compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Many heterocyclic compounds are known to interact with enzymes involved in a variety of biochemical pathways, potentially leading to changes in cellular processes .

Pharmacokinetics

Its metabolism and excretion pathways are currently unknown .

Result of Action

Based on its structural similarity to other heterocyclic compounds, it may have a variety of potential effects, including modulation of enzyme activity, alteration of cellular signaling pathways, or changes in gene expression .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For example, extreme pH or temperature conditions could potentially affect the compound’s structure and therefore its ability to interact with its targets. The presence of other molecules could either facilitate or hinder its action depending on the specific interactions .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications, particularly in the field of medicinal chemistry.